Cas no 112854-83-8 (3,5-Dimethoxyacetoacetanilide)

• Product Name: 3,5-Dimethoxyacetoacetanilide
• CAS No: 112854-83-8
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 129941
• PubChem ID: 539510
• Update Time: 2025-04-19

3,5-Dimethoxyacetoacetanilide Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(3,5-dimethoxyphenyl)-3-oxo-
• 3,5-DIMETHOXY-ACETOACETANILIDE
• 1-(1,3-benzoxazol-2-ylsulfanyl)propan-2-one
• 3,5-DIMETHOXY-ACETOACETANILID
• 3',5'-DIMETHOXYACETOACETANILIDE, TECH.
• 112854-83-8
• EN300-394795
• CS-0276250
• AVEPOFNIZNWZCL-UHFFFAOYSA-N
• DTXSID10337177
• 84589-29-7
• 1-(1,3-Benzoxazol-2-ylsulfanyl)acetone #
• CHEMBL1557205
• 1-(Benzooxazol-2-ylsulfanyl)-propan-2-one
• 1-(Benzo[d]oxazol-2-ylthio)propan-2-one
• CBDivE_015743
• HMS2388N13
• AKOS000527210
• SMR000119752
• 1-(Benzoxazol-2-ylthio)-propan-2-one
• MLS000122384
• 3,5-Dimethoxyacetoacetanilide

• Inchi： 1S/C10H9NO2S/c1-7(12)6-14-10-11-8-4-2-3-5-9(8)13-10/h2-5H,6H2,1H3
• InChI Key： AVEPOFNIZNWZCL-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)C1=NC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 64.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes